2,6-dichloro-N-{[2-(propan-2-yloxy)pyridin-3-yl]methyl}pyridine-3-carboxamide

• IUPAC Name: 2,6-dichloro-N-[(2-propan-2-yloxypyridin-3-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H15Cl2N3O2/c1-9(2)22-15-10(4-3-7-18-15)8-19-14(21)11-5-6-12(16)20-13(11)17/h3-7,9H,8H2,1-2H3,(H,19,21)
• InChI Key: IYRZPEDMCSYIKS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC=N1)CNC(=O)C2=C(N=C(C=C2)Cl)Cl
• Molecular Formula: C15H15Cl2N3O2
• Molecular Weight: 340.2 g/mol

Description

The compound “2,6-dichloro-N-{[2-(propan-2-yloxy)pyridin-3-yl]methyl}pyridine-3-carboxamide” is a complex organic molecule that contains several functional groups, including a carboxamide group, a pyridine ring, and a dichloro group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The dichloro group would be attached to the pyridine ring, and the carboxamide group would also be part of the structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the pyridine ring could contribute to its aromaticity, and the dichloro group could influence its reactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, many dichloro compounds are considered hazardous due to their potential to form toxic or carcinogenic compounds.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has therapeutic potential, future research could focus on optimizing its synthesis, improving its efficacy, and assessing its safety.